Cas no 78583-83-2 (5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine)

5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine is a nitrophenyl-substituted pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive amino group at the 3-position and an electron-withdrawing nitro group on the phenyl ring, making it a versatile intermediate for constructing heterocyclic compounds. The compound exhibits stability under standard conditions and is compatible with a range of coupling and functionalization reactions. Its well-defined molecular framework allows for precise modifications, facilitating applications in medicinal chemistry, particularly in the development of bioactive molecules. High purity grades are available to ensure reproducibility in research and industrial processes.
5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine structure
78583-83-2 structure
Product Name:5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine
CAS No:78583-83-2
MF:C9H8N4O2
MW:204.18542098999
MDL:MFCD04116395
CID:60005
PubChem ID:4712717
Update Time:2025-06-07

5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine
    • 5-(4-nitrophenyl)-1H-pyrazol-3-amine
    • 5-(4-nitrophenyl)-2H-pyrazole-3-yl amine
    • 3-(4-nitrophenyl)-1H-pyrazol-5
    • 3-(4-nitrophenyl)-1H-pyrazol-5-amine
    • 5-(4-Nitro-phenyl)-1(2)H-pyrazol-3-ylamin
    • 5-(4-nitro-phenyl)-1(2)H-pyrazol-3-ylamine
    • 5-(4-NITROPHENYL)-2H-PYRAZOL-3-YLAMINE 5-(4-NITROPHENYL)-1H-PYRAZOL-3-AMINE 5-(4-NITRO-PHENYL)-2H-PYRAZOL-3-YLAMINE
    • 5-amino-3-(4-nitrophenyl)-1H-pyrazole
    • A839450
    • Benzene, [2,2-difluoro-1-(trifluoromethyl)ethenyl]-
    • DTXSID70999856
    • SCHEMBL3499497
    • 5-(4-nitro-phenyl)-2h-pyrazol-3-ylamine
    • CS-0207305
    • E70465
    • 5-(4-Nitrophenyl)-1,2-dihydro-3H-pyrazol-3-imine
    • MFCD04116395
    • UTUMMZUJYKIHOB-UHFFFAOYSA-N
    • 78583-83-2
    • AMY21657
    • 916792-02-4
    • AKOS000180382
    • FT-0601022
    • FS-5482
    • AB20695
    • EN300-1150510
    • STK893226
    • DB-005363
    • BBL020537
    • MDL： MFCD04116395
    • Inchi： 1S/C9H8N4O2/c10-9-5-8(11-12-9)6-1-3-7(4-2-6)13(14)15/h1-5H,(H3,10,11,12)
    • InChI Key： UTUMMZUJYKIHOB-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(=CC=1)C1=CC(N)=NN1)=O

Computed Properties

  • Exact Mass: 204.06500
  • Monoisotopic Mass: 204.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101A^2
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.454 g/cm3
  • Melting Point: 255-259°C
  • Boiling Point: 530ºC at 760 mmHg
  • Flash Point: 274.4ºC
  • PSA: 100.52000
  • LogP: 2.67150

5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine Security Information

  • Hazardous Material transportation number：UN3335
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22

5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:78583-83-2)5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine
Order Number:A839450
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:46
Price ($):868.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:78583-83-2)5-(4-Nitrophenyl)-2H-pyrazol-3-ylamine
A839450
Purity:99%
Quantity:25g
Price ($):868.0
Email